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Compound of Interest

Compound Name: (R)-(-)-Tetrahydrofurfurylamine

Cat. No.: B141050

An In-depth Technical Guide to the Synthesis of Enantiomerically Pure (R)-(-)-
Tetrahydrofurfurylamine

Introduction

(R)-(-)-Tetrahydrofurfurylamine is a valuable chiral building block in the synthesis of
pharmaceuticals and bioactive molecules. Its specific stereochemistry is often a crucial
prerequisite for high biological potency, particularly in the development of potent analgesics
where the (R)-configuration of the N-tetrahydrofurfuryl group can be essential for activity[1].
The synthesis of this compound in an enantiomerically pure form presents a significant
challenge, requiring strategies that can selectively produce the desired (R)-enantiomer while
avoiding the (S)-enantiomer.

This technical guide provides a comprehensive overview of established and modern methods
for synthesizing enantiomerically pure (R)-(-)-tetrahydrofurfurylamine. It details two primary
strategic approaches: the classical method involving the synthesis of a racemic mixture
followed by chiral resolution, and a modern biocatalytic approach that offers direct asymmetric
synthesis. This document is intended for researchers, scientists, and drug development
professionals, offering detailed experimental protocols, comparative data, and visual workflows
to aid in the practical application of these synthetic routes.

Physicochemical and Optical Properties
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Accurate characterization of the target compound is critical. The key properties of (R)-(-)-
Tetrahydrofurfurylamine are summarized below.

Property Value Reference
CAS Number 7202-43-9 [2]
Molecular Formula CsH1:NO [2]
Molecular Weight 101.15 g/mol [2]
Appearance Liquid [2]
Boiling Point 55 °C at 18 mmHg [2]
Density 0.98 g/mL at 25 °C [2]
Refractive Index n20/D 1.455 [2]

. i [0]20/D -12° (c=2in
Specific Rotation [2]
chloroform)

Assay 99% [2]

Synthetic Strategies and Workflows

Two principal pathways for obtaining enantiomerically pure (R)-(-)-tetrahydrofurfurylamine
are outlined: racemic synthesis followed by classical resolution, and direct asymmetric
biocatalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. (R)-()-ThZEFAOZILTZ)ILT 22 99% | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [Synthesis of enantiomerically pure (R)-(-)-
Tetrahydrofurfurylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141050#synthesis-of-enantiomerically-pure-r-
tetrahydrofurfurylamine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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